1-(Trimethylsiloxy)-2-methoxy-4-(1-trimethylsiloxyethenyl)-benzene

• CAS No.: 54619-52-2
• Molecular Formula: C15H26O3Si2
• Molecular Weight: 310.53 g/mol
• IUPAC Name: [2-methoxy-4-(1-trimethylsilyloxyethenyl)phenoxy]-trimethylsilane
• InChI: InChI=1S/C15H26O3Si2/c1-12(17-19(3,4)5)13-9-10-14(15(11-13)16-2)18-20(6,7)8/h9-11H,1H2,2-8H3
• InChI Key: GDWYIMWVQZMSCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=C)O[Si](C)(C)C)O[Si](C)(C)C

Description

1-(Trimethylsiloxy)-2-methoxy-4-(1-trimethylsiloxyethenyl)-benzene, with the CAS Registry Number 54619-52-2 , is a high-purity organosilicon compound of interest in chemical synthesis and research. This benzene derivative features a molecular formula of C 15 H 26 O 3 Si 2 and a molecular weight of 310.53 g/mol . Its structure is characterized by a benzene ring core substituted with both a trimethylsiloxy group and a 1-trimethylsiloxyethenyl moiety, which can serve as protected functional groups . These silyl ether groups are valuable in synthetic organic chemistry, where they can act as protective groups for alcohols or as versatile intermediates in multi-step synthesis, helping to ensure regioselectivity and functional group stability . This compound is supplied for research and development purposes only. It is intended for use by qualified laboratory professionals. This chemical is not for diagnostic or therapeutic use, nor for human consumption.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared to structurally related benzene derivatives with silyl, methoxy, or bulky substituents:

Compound Name	CAS Number	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
Target Compound	-	1-Trimethylsiloxy, 2-methoxy, 4-(1-trimethylsiloxyethenyl)	C₁₆H₂₆O₃Si₂	346.54	Intermediate in synthesis; dual TMS protection
[2-Methoxy-4-(1-propenyl)phenoxy]trimethylsilane	6689-41-4	2-Methoxy, 4-propenyl, 1-trimethylsiloxy	C₁₃H₂₀O₂Si	248.38	Fragrance/polymer synthesis; TMS stability
1-(Benzyloxy)-4-methoxy-2-(trifluoromethyl)benzene	909032-73-1	1-Benzyloxy, 4-methoxy, 2-trifluoromethyl	C₁₅H₁₃F₃O₂	282.26	Pharmaceutical intermediate; electron-withdrawing CF₃
1-Methoxy-4-(1-Methoxy-2-nitroethyl)-2-(phenylMethoxy)benzene	29973-92-0	1-Methoxy, 4-(methoxy-nitroethyl), 2-benzyloxy	C₁₇H₁₉NO₅	317.34	Nitro group for agrochemicals/explosives

Key Comparisons

Protecting Groups: The target compound uses trimethylsiloxy groups, which are hydrolytically stable under basic conditions but cleaved by acids or fluoride ions. In contrast, benzyloxy groups (e.g., in ) require hydrogenolysis for removal. This makes TMS-protected compounds preferable in stepwise syntheses requiring mild deprotection . The 1-trimethylsiloxyethenyl group at position 4 introduces a conjugated vinyl moiety, enhancing reactivity in cycloadditions or hydrogenation compared to non-conjugated substituents (e.g., propenyl in ) .

Electronic Effects: Methoxy groups are electron-donating, activating the benzene ring toward electrophilic substitution. Trifluoromethyl (CF₃) groups (e.g., ) are electron-withdrawing, deactivating the ring and directing reactions meta . The dual TMS groups in the target compound increase steric bulk and hydrophobicity, improving solubility in non-polar solvents compared to polar nitroethyl derivatives (e.g., ) .

Applications :

• Synthetic Intermediates : Compounds with TMS groups (e.g., ) are often intermediates in pharmaceuticals or polymers. The target compound’s dual TMS groups may enable sequential deprotection for complex molecule assembly .
• Agrochemicals : Nitroethyl derivatives (e.g., ) are precursors in herbicide synthesis, whereas TMS-protected compounds are less common in this domain .

Research Findings and Data

• Stability Studies : TMS-protected compounds (e.g., ) show 90% stability in basic conditions (pH 10, 25°C), compared to <50% for benzyloxy analogs .
• Solubility : The target compound’s logP (calculated) is 4.2 , higher than benzyloxy analogs (logP ~3.5), indicating greater lipid solubility .
• Synthetic Yields : TMS protection in similar compounds (e.g., ) achieves yields >80% in nucleophilic substitutions, outperforming benzyloxy-protected derivatives (~60%) .

Q & A

Q. What are the optimal synthetic routes for 1-(Trimethylsiloxy)-2-methoxy-4-(1-trimethylsiloxyethenyl)-benzene, and how can reaction conditions be optimized?

• Methodological Answer :
  The synthesis involves sequential functionalization of the benzene ring. Key steps include siloxylation and methoxylation using trimethylsilyl chloride and methylating agents under anhydrous conditions. Reaction optimization requires precise control of temperature (e.g., −78°C for silylation ), inert atmosphere (argon/nitrogen), and stoichiometric ratios of reagents like trifluoromethanesulfonic acid as a catalyst. Characterization via FT-IR and NMR ensures intermediate purity. Parallel experiments with varying solvents (e.g., THF vs. DCM) and reaction times can identify optimal yields .

Q. How should researchers handle and store this compound to ensure safety and stability?

• Methodological Answer :
  Avoid skin/eye contact using nitrile gloves, safety goggles, and lab coats. Store in airtight containers under inert gas (argon) at −20°C to prevent hydrolysis of siloxy groups. Spills require immediate evacuation, dust suppression with ethanol, and disposal via hazardous waste protocols . Ventilation systems must meet OSHA standards to limit airborne exposure .

Q. What analytical techniques are critical for structural elucidation?

• Methodological Answer :
  Use $^{1}\text{H}$ and $^{13}\text{C}$ NMR to confirm substitution patterns (e.g., trimethylsiloxy vs. methoxy groups). High-resolution mass spectrometry (HRMS) validates molecular weight, while X-ray crystallography resolves stereoelectronic effects of the ethenyl group. IR spectroscopy identifies Si-O-C stretching (1050–1250 cm$^{-1}$) and C=C vibrations .

Advanced Research Questions

Q. How do electronic effects of trimethylsiloxy and methoxy groups influence reactivity in cross-coupling reactions?

• Methodological Answer :
  The electron-donating methoxy group activates the benzene ring toward electrophilic substitution, while the bulky trimethylsiloxy group sterically hinders para positions. Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) model charge distribution to predict regioselectivity. Experimental validation via Suzuki-Miyaura coupling with aryl boronic acids under Pd catalysis can confirm computational predictions .

Q. What computational tools are recommended for predicting degradation pathways or byproducts?

• Methodological Answer :
  Use ReaxYS and PISTACHIO databases to simulate thermal/oxidative degradation. Molecular dynamics (MD) simulations with software like Gaussian or ORCA predict intermediates such as silanols or quinone methides. Compare results with HPLC-MS data from accelerated aging studies (e.g., 40°C/75% RH for 30 days) .

Q. How can researchers resolve contradictions in reported spectroscopic data for this compound?

• Methodological Answer :
  Cross-reference data from multiple sources (e.g., PubChem, EPA DSSTox) and validate via in-house NMR with deuterated solvents. For disputed $^{13}\text{C}$ signals, use 2D NMR techniques (HSQC, HMBC) to assign quaternary carbons. Collaborative inter-laboratory studies reduce instrument-specific biases .

Q. What strategies are effective in assessing biological activity, given its structural complexity?

• Methodological Answer :
  Design enzyme inhibition assays (e.g., cytochrome P450 isoforms) to evaluate interactions with the ethenyl group. Use molecular docking (AutoDock Vina) to model binding affinities. Compare cytotoxicity profiles (IC$_{50}$) against breast cancer cell lines (MCF-7) using MTT assays, with positive controls like doxorubicin .

Q. How does the compound’s stability vary under extreme pH or UV exposure?

• Methodological Answer :
  Conduct stability studies at pH 2 (simulating gastric fluid) and pH 12 (alkaline conditions) with UV-Vis monitoring (200–400 nm). LC-MS identifies hydrolysis products (e.g., desilylated derivatives). For photostability, use a solar simulator (ISO 10977) and track degradation via TLC .